Identifying drugmetallation sites on peptides using electron transfer dissociation (ETD), collision induced dissociation (CID) and ion mobility-mass spectrometry (IM-MS)†
Chemical Communications Pub Date: 2010-05-27 DOI: 10.1039/C0CC00358A
Abstract
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